Cas no 4906-69-8 ([1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester)
4906-69-8 structure
Product Name:[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester
CAS No:4906-69-8
MF:C14H12O3
MW:228.243284225464
CID:334714
PubChem ID:241577
Update Time:2025-04-19
[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester
- methyl 2-hydroxy-3-phenylbenzoate
- methyl 2-hydroxy-3-phenyl-benzoate
- 2-Hydroxy-3-phenyl-benzoesaeure-methylester
- 2-Hydroxy-biphenyl-3-carbonsaeure-methylester
- 2-hydroxybiphenyl-3-carboxylic acid methyl ester
- 2-hydroxy-biphenyl-3-carboxylic acid methyl ester
- 3-phenyl-salicylic acid methyl ester
- AC1L67NN
- AC1Q5ZKL
- AR-1J4802
- CTK4J1090
- methyl 2-hydroxybiphenyl-3-carboxylate
- methyl 3-phenylsalicylate
- NSC49088
- SureCN4827474
- 4906-69-8
- NSC-49088
- UWLIQOZMBHHQFI-UHFFFAOYSA-N
- SCHEMBL4827474
- DTXSID70287129
-
- Inchi: 1S/C14H12O3/c1-17-14(16)12-9-5-8-11(13(12)15)10-6-3-2-4-7-10/h2-9,15H,1H3
- InChI Key: UWLIQOZMBHHQFI-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)OC)=CC=CC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 228.07866
- Monoisotopic Mass: 228.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4906-69-8 ([1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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